Cas no 1322-94-7 (1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester)
1322-94-7 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester
1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester
- (dimethylcyclohexyl) hydrogen phthalate
- 2-(4,4-dimethylcyclohexyl)oxycarbonylbenzoic acid
- 1,2-Benzenedicarboxylic acid, mono(dimethylcyclohexyl) ester
- 2-{[(4,4-dimethylcyclohexyl)oxy]carbonyl}benzoic acid
- 1,2-benzenedicarboxylic acid, mono(dimethylcyclohexyl)ester
- 1,2-Benzenedicarboxylic acid,mono-(dimethylcyclohexyl)es
- DTXSID20862627
- EINECS 215-344-9
- Dimethylcyclohexyl) hydrogen phthalate
- 1322-94-7
-
- Inchi: 1S/C16H20O4/c1-16(2)9-7-11(8-10-16)20-15(19)13-6-4-3-5-12(13)14(17)18/h3-6,11H,7-10H2,1-2H3,(H,17,18)
- InChI Key: GPIZVEQCOQOIPD-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)O)=O)C1CCC(C)(C)CC1
Computed Properties
- Exact Mass: 276.1362
- Monoisotopic Mass: 276.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 63.6A^2
Experimental Properties
- Density: 1.18
- Boiling Point: 412.7°Cat760mmHg
- Flash Point: 148.4°C
- Refractive Index: 1.55
- PSA: 63.6
1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
1322-94-7 (1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester) Related Products
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